Cas no 106060-85-9 (6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-7,8,9,10-tetrahydro-3-methyl-, (6R,8S,9S)-)

• Product Name: 6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-7,8,9,10-tetrahydro-3-methyl-, (6R,8S,9S)-
• CAS No: 106060-85-9
• MF: C₁₀H₁₁N₅O₃
• MW: 249.226041078568
• CID: 215424
• PubChem ID: 72208
• Update Time: 2025-04-19

6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-7,8,9,10-tetrahydro-3-methyl-, (6R,8S,9S)- Chemical and Physical Properties

Names and Identifiers

• 6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-7,8,9,10-tetrahydro-3-methyl-, (6R,8S,9S)-
• 2,5'-anhydro-3'-azido-3',5'-dideoxythymidine
• 106060-85-9
• DTXSID70147496
• AZT-2,5'-anhydro
• GHYVQWKIJDRIPJ-XLPZGREQSA-N
• azido(methyl)[?]one
• 2,5'-Anhydro-3'-azido-3'-deoxythymidine

• Inchi： 1S/C10H11N5O3/c1-5-3-15-8-2-6(13-14-11)7(18-8)4-17-10(15)12-9(5)16/h3,6-8H,2,4H2,1H3/t6-,7+,8+/m0/s1
• InChI Key： GHYVQWKIJDRIPJ-XLPZGREQSA-N
• SMILES： O1[C@@H]2C[C@@H]([C@H]1COC1=NC(C(C)=CN21)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 249.08633
• Monoisotopic Mass: 249.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 1.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 99.89
• LogP: 0.36326